Inhibitors
An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0002595 | (E)-S-(1,2-Dichloroethenyl)-L-cysteine | 13419-46-0 | C5H7Cl2NO2S |
| VC0002601 | Seocalcitol | 134404-52-7 | C30H46O3 |
| VC0002603 | Atorvastatin | 134523-00-5 | C₃₃H₃₅FN₂O₅ |
| VC0002628 | Pipenzolate | 13473-38-6 | C22H28NO3+ |
| VC0002629 | (1S,2R)-2-Phenylcyclopropan-1-amine;sulfuric acid | 13492-01-8 | C₉H₁₁N.1/2H₂SO₄ |
| VC0002637 | Sarpogrelate hydrochloride | 135159-51-2 | C24H32ClNO6 |
| VC0002674 | Necrosulfonamide | 1360614-48-7 | C18H15N5O6S2 |
| VC0002716 | Pemetrexed | 137281-23-3 | C₂₀H₂₁N₅O₆ |
| VC0002718 | Tilmicosin phosphate | 137330-13-3 | C46H80N2O13 • H3PO4 |
| VC0002755 | Deferoxamine mesylate | 138-14-7 | C25H48N6O8 • CH3SO3H |
| VC0002764 | Carzenide | 138-41-0 | C7H7NO4S |
| VC0002773 | Ibandronate Sodium | 138844-81-2 | C9H22NNaO7P2 |
| VC0002777 | 5-[2-[4-(1,2-Benzothiazol-3-yl)piperazin-1-yl]ethyl]-6-chloro-1,3-dihydroindol-2-one;hydron;chloride;hydrate | 138982-67-9 | C21H21ClN4OS • HCl [H2O] |
| VC0002785 | Methoxybenzene-sulfonamide | 139298-40-1 | C₂₆H₂₉ClN₂O₄S |
| VC0002802 | Tosufloxacin tosylate hydrate | 1400591-39-0 | C26H25F3N4O7S |
| VC0002811 | 2-[(4R,5S,6S,7R,9R,11E,13E,15R,16R)-6-[(2R,3R,4R,5S,6R)-5-[(2R,4R,5S,6S)-4,5-Dihydroxy-4,6-dimethyloxan-2-yl]oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-16-ethyl-4-hydroxy-15-[[(2R,3R,4R,5R,6R)-5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl]oxymethyl]-5,9,13-trimethyl-2,10-dioxo-1-oxacyclohexadeca-11,13-dien-7-yl]acetaldehyde | 1401-69-0 | C46H77NO17 |
| VC0002812 | 2-Amino-3-(5-fluoro-2,4-dioxo-3,4-dihydro-2H-pyrimidin-1-YL)-propionic acid | 140187-23-1 | C7H8FN3O4 |
| VC0002837 | (2S)-2,5-Diamino-N-[[(2S,5R,8Z,11S,15R)-15-amino-11-(2-amino-1,4,5,6-tetrahydropyrimidin-6-yl)-8-[(carbamoylamino)methylidene]-2-(hydroxymethyl)-3,6,9,12,16-pentaoxo-1,4,7,10,13-pentazacyclohexadec-5-yl]methyl]pentanamide;sulfuric acid | 1405-37-4 | C24H42N14O8 • H2SO4 |
| VC0002838 | Tylosin phosphate | 1405-53-4 | C46H80NO21P |
| VC0002846 | Xanomeline oxalate | 141064-23-5 | C14H23N3OS • C2H2O4 |
| VC0003035 | 5-(Hydroxy-oxo-oxoniumylidene-lambda6-sulfanyl)-4-[[3-[[3-[[3-[[5-[[8-(hydroxy-oxo-oxoniumylidene-lambda6-sulfanyl)-6-sulfo-4-sulfonatonaphthalen-1-yl]carbamoyl]-2-methylphenyl]carbamoyl]phenyl]carbamoylamino]benzoyl]amino]-4-methylbenzoyl]amino]-7-sulfonaphthalene-1-sulfonate | 145-63-1 | C51H40N6O23S6 |
| VC0003046 | Flavopiridol | 146426-40-6 | C₂₁H₂₀ClNO₅ |
| VC0003508 | Y-33075 dihydrochloride | 173897-44-4 | C16H18Cl2N4O |
| VC0003519 | alpha-Amino-2'-chloro-5-(phosphonomethyl)(1,1'-biphenyl)-3-propanoic acid | 174575-17-8 | C16H17ClNO5P |
| VC0003457 | CP-724714 | 537705-08-1 | C₂₇H₂₇N₅O₃ |